Cas no 2375614-74-5 (4-(8-Bromo-2,3,4,5-tetrahydro-3,5-dimethyl-2,4-dioxo-1H-imidazo[4,5-c]quinolin-1-yl)-α,α-dimethylbenzeneacetonitrile)

4-(8-Bromo-2,3,4,5-tetrahydro-3,5-dimethyl-2,4-dioxo-1H-imidazo[4,5-c]quinolin-1-yl)-α,α-dimethylbenzeneacetonitrile structure

2375614-74-5 structure

Product Name:4-(8-Bromo-2,3,4,5-tetrahydro-3,5-dimethyl-2,4-dioxo-1H-imidazo[4,5-c]quinolin-1-yl)-α,α-dimethylbenzeneacetonitrile

CAS No:2375614-74-5

MF:C₂₂H₁₉BrN₄O₂

MW:451.315863847733

CID:5726755

Update Time:2024-02-02

4-(8-Bromo-2,3,4,5-tetrahydro-3,5-dimethyl-2,4-dioxo-1H-imidazo[4,5-c]quinolin-1-yl)-α,α-dimethylbenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(8-Bromo-2,3,4,5-tetrahydro-3,5-dimethyl-2,4-dioxo-1H-imidazo[4,5-c]quinolin-1-yl)-α,α-dimethylbenzeneacetonitrile
- Inchi： 1S/C22H19BrN4O2/c1-22(2,12-24)13-5-8-15(9-6-13)27-18-16-11-14(23)7-10-17(16)25(3)20(28)19(18)26(4)21(27)29/h5-11H,1-4H3
- InChI Key： NTIRVKKLGJBSKP-UHFFFAOYSA-N
- SMILES： C1(C(C)(C)C#N)=CC=C(N2C3C4=C(N(C)C(=O)C=3N(C)C2=O)C=CC(Br)=C4)C=C1

Experimental Properties

Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 585.3±60.0 °C(Predicted)
pka: -0.47±0.20(Predicted)

4-(8-Bromo-2,3,4,5-tetrahydro-3,5-dimethyl-2,4-dioxo-1H-imidazo[4,5-c]quinolin-1-yl)-α,α-dimethylbenzeneacetonitrile Production Method

Production Method 1

915019-53-3

2375614-74-5

915019-50-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 2 - 3 h, 20 - 25 °C; 0.5 h, 20 - 25 °C
1.2 2.5 h, 20 - 25 °C; 2 h, 25 - 30 °C
1.3 Reagents: Ammonia Solvents: Water ; 0.5 h, 25 - 30 °C
1.4 Solvents: Dimethylformamide ; 2.5 h, 120 °C; 0.5 h, 120 °C; 5 h, 5 °C; 1.5 h, 5 °C

Reference

: Development of a Robust Synthesis of Dactolisib on a Commercial Manufacturing Scale

Baenziger, Markus ; Pachinger, Werner; Stauffer, Frederic; Zaugg, Werner, Organic Process Research & Development, 2019, 23(9), 1908-1917